Cas no 3002436-76-9 ((6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanol)

• Product Name: (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanol
• CAS No: 3002436-76-9
• MF: C₁₁H₉BrF₄O
• MW: 313.086176633835
• CID: 6797083
• PubChem ID: 171366114
• Update Time: 2025-05-28

(6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-bromo-2-fluoro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanol
• 3002436-76-9
• (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanol

• Inchi： 1S/C11H9BrF4O/c12-7-4-3-6(11(14,15)16)9(13)8(7)10(17)5-1-2-5/h3-5,10,17H,1-2H2
• InChI Key： CCMSUQRGERNLME-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C(=C1C(C1CC1)O)F

Computed Properties

• Exact Mass: 311.97729g/mol
• Monoisotopic Mass: 311.97729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.704±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 305.3±37.0 °C(Predicted)
• pka: 13.21±0.20(Predicted)

Additional information on (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanol

Research Briefing on (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanol (CAS: 3002436-76-9)

In recent years, (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanol (CAS: 3002436-76-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-fluoro-trifluoromethylphenyl and cyclopropyl methanol structure, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators for challenging biological targets.

The latest research on this compound has focused on its synthesis, structural optimization, and biological evaluation. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a key intermediate in the synthesis of potent kinase inhibitors, specifically targeting tyrosine kinases involved in cancer progression. The presence of the bromo and fluoro substituents, along with the trifluoromethyl group, enhances the compound's binding affinity and selectivity, making it a valuable scaffold for drug discovery.

Another significant advancement involves the use of (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanol in the development of central nervous system (CNS) therapeutics. Research conducted by a team at the University of Cambridge (2024) highlighted its role as a precursor for neuroprotective agents. The cyclopropyl methanol moiety was found to improve blood-brain barrier permeability, addressing a critical challenge in CNS drug development.

From a synthetic chemistry perspective, recent studies have explored innovative routes to optimize the production of this compound. A paper in Organic Process Research & Development (2023) detailed a scalable and cost-effective method for its synthesis, emphasizing green chemistry principles. This advancement is expected to facilitate broader access to the compound for research and industrial applications.

In conclusion, (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanol (CAS: 3002436-76-9) represents a versatile and highly valuable compound in modern drug discovery. Its applications span oncology, CNS diseases, and beyond, supported by ongoing research into its mechanistic and synthetic potential. Future studies are anticipated to further elucidate its therapeutic capabilities and expand its utility in addressing unmet medical needs.